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Compound of Interest

Compound Name: 2S,4R-Sacubitril

Cat. No.: B2478037

Get Quote

Executive Directive
Do not treat 2S,4R-Sacubitril as standard chemical waste. As a potent neprilysin inhibitor and

a key intermediate in the synthesis of Entresto (Sacubitril/Valsartan), this compound requires

an Active Pharmaceutical Ingredient (API) disposal protocol. While often classified as

"Research Use Only" (RUO) in early development, its biological activity dictates that we apply

the Precautionary Principle.

The Golden Rule: The only acceptable final fate for 2S,4R-Sacubitril is High-Temperature

Incineration. Under no circumstances should this compound be discharged into sanitary

sewers or municipal landfills.

Hazard Profile & Physical Properties
Understanding the physicochemical nature of the analyte is the first step in safe disposal.

2S,4R-Sacubitril is typically a white to off-white powder.

Table 1: Critical Safety & Disposal Data
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Property Specification Operational Impact

CAS Number 149709-62-6 (Free Acid) Use for waste manifesting.

Molecular Formula C24H29NO5 Organic; combustible.

Solubility DMSO, Ethanol, Methanol

Lipophilic. Will not dilute safely

in water drains;

bioaccumulates in lipid tissues

of aquatic life.

GHS Classification
Skin Irrit. 2; Eye Irrit.[1] 2A;

STOT SE 3

Irritant. Dust generation is the

primary exposure risk during

disposal.

Ecological Risk
Chronic Aquatic Toxicity

(Predicted)

Neprilysin Inhibition. Disrupts

peptide signaling in aquatic

organisms.

RCRA Status (USA)
Non-Listed (Characteristic

check required)

Usually Non-RCRA Hazardous

unless mixed with flammable

solvents (D001).

Operational Disposal Protocol
A. Solid Waste (Pure Substance & Expired Aliquots)
Rationale: Solid API presents the highest risk of dust inhalation and surface contamination.

Denaturation (Optional but Recommended): If you have >500mg of pure substance, wet the

powder slightly with a compatible solvent (e.g., Ethanol) to prevent dust dispersion before

containment.

Primary Containment: Transfer the substance into a High-Density Polyethylene (HDPE)

wide-mouth jar. Glass is acceptable but poses a breakage risk during transport.

Secondary Containment: Place the primary container inside a clear, sealable LDPE bag (Zip-

lock style).

Labeling: Apply a yellow "Hazardous Chemical Waste" label.
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Chemical Name: 2S,4R-Sacubitril (AHU-377).

Hazard Checkbox: Toxic, Irritant.[1]

Note: Clearly mark "High-Temp Incineration Required."

B. Liquid Waste (Mother Liquors & HPLC Effluent)
Rationale: Sacubitril is often dissolved in organic solvents. The solvent dictates the waste

stream, but the API dictates the destruction method.

Segregation: Do not mix with oxidizing acids (Nitric, Perchloric).

Stream Selection:

If in DMSO/Ethanol: Segregate into "Non-Halogenated Organic Waste."

If in DCM/Chloroform: Segregate into "Halogenated Organic Waste."

If in Aqueous Buffer: Segregate into "Aqueous Waste with Toxic Organic Contaminants."

Container: Use standard 4L or 10L safety carboys (HDPE/Polypropylene).

Headspace: Leave 10% headspace to prevent over-pressurization during thermal expansion.

C. Contaminated Debris (PPE & Consumables)
Rationale: Trace amounts on weigh boats and gloves can cross-contaminate the lab.

Collection: Dispose of weigh boats, pipette tips, and contaminated gloves in a dedicated

Solid Waste Drum lined with a 6-mil polyethylene liner.

Sealing: When full, "swan-neck" seal the liner with a zip tie before closing the drum.

Classification: Label as "Debris Contaminated with Pharmaceutical Intermediates."

Emergency Procedures: Spill Management
Scenario: A 100mg vial of 2S,4R-Sacubitril powder is dropped and shatters.
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Evacuate & Ventilate: Clear the immediate area. Allow aerosols to settle (5-10 mins).

PPE Upgrade: Don double nitrile gloves, safety goggles, and an N95 or P100 respirator.

Containment: Cover the spill with a paper towel dampened with Ethanol.

Why? Dry sweeping creates dust. Ethanol solubilizes the lipophilic Sacubitril and traps it.

Cleanup: Wipe from the outside in. Place all glass shards and wipes into a rigid wide-mouth

container.

Decontamination: Wash the surface with a mild detergent and water.

Visual Workflow: Cradle-to-Grave
The following diagram illustrates the decision logic for disposing of 2S,4R-Sacubitril.
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Waste Generation:
2S,4R-Sacubitril
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FINAL FATE:
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Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and destruction of 2S,4R-Sacubitril waste

streams. Note that regardless of the intermediate state, the final destruction method is high-

temperature incineration.
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Scientific Rationale & Regulatory Context
Why Incineration?
Biological wastewater treatment plants (WWTPs) are designed to degrade organic matter using

bacteria. However, pharmaceuticals like Sacubitril are designed to be biologically stable to

survive metabolic processes in the body.

Mechanism: Sacubitril inhibits neprilysin. In aquatic environments, neprilysin-like enzymes

regulate peptide signaling in fish and invertebrates. Releasing this inhibitor can disrupt

reproduction and growth in aquatic ecosystems (ecopharmacovigilance).

Destruction: High-temperature incineration (>1000°C) ensures complete mineralization of the

complex aromatic structure into CO₂, H₂O, and NOₓ, eliminating biological activity.

Regulatory Compliance (US/EU)
RCRA (USA): While 2S,4R-Sacubitril is not explicitly "P-listed" (acutely hazardous), it falls

under the generator's responsibility to characterize waste. Best practice for APIs is to

manage them as "Non-RCRA Regulated Pharmaceutical Waste" destined for incineration.

REACH (EU): Compliance requires minimizing release to the environment. Incineration

meets the "Best Available Techniques" (BAT) standard for pharmaceutical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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